Cas no 128944-12-7 (3,6-di-tert-butyl-9-methyl-9H-carbazole)

• Product Name: 3,6-di-tert-butyl-9-methyl-9H-carbazole
• CAS No: 128944-12-7
• MF: C₂₁H₂₇N
• MW: 293.44578576088
• MDL: MFCD00814237
• CID: 5148959
• Update Time: 2025-11-06

3,6-di-tert-butyl-9-methyl-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 3,6-di-tert-butyl-9-methyl-9H-carbazole
• 9-methyl-3,6-di(t-butyl)carbazole
• STK017415
• SY291320
• 9H-Carbazole, 3,6-bis(1,1-dimethylethyl)-9-methyl-

• MDL： MFCD00814237
• Inchi： 1S/C21H27N/c1-20(2,3)14-8-10-18-16(12-14)17-13-15(21(4,5)6)9-11-19(17)22(18)7/h8-13H,1-7H3
• InChI Key： OJXMLNBTIJVABO-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC(=CC=2C2C=C(C=CC1=2)C(C)(C)C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 6.7
• Topological Polar Surface Area: 4.9

Additional information on 3,6-di-tert-butyl-9-methyl-9H-carbazole

3,6-di-tert-butyl-9-methyl-9H-carbazole (CAS No. 128944-12-7): A High-Performance Organic Semiconductor Material

3,6-di-tert-butyl-9-methyl-9H-carbazole (CAS 128944-12-7) is a highly specialized carbazole derivative that has gained significant attention in advanced material science and organic electronics. This compound belongs to the class of heterocyclic aromatic compounds, featuring a unique molecular structure with tert-butyl groups at the 3 and 6 positions and a methyl group at the 9 position of the carbazole core.

The growing interest in organic semiconductor materials has positioned 3,6-di-tert-butyl-9-methyl-9H-carbazole as a promising candidate for various high-tech applications. Researchers are particularly interested in its photophysical properties, thermal stability, and charge transport characteristics, which make it suitable for OLED devices, organic photovoltaics, and optoelectronic applications.

One of the most searched questions about this compound relates to "how does 3,6-di-tert-butyl-9-methyl-9H-carbazole improve OLED efficiency?" The answer lies in its molecular design. The tert-butyl groups enhance solubility in organic solvents while preventing molecular aggregation, and the methyl group at the 9 position improves the compound's stability. These features contribute to better film-forming properties and charge carrier mobility in device applications.

Recent studies have focused on the "synthesis optimization of 3,6-di-tert-butyl-9-methyl-9H-carbazole" to improve yield and purity. The compound is typically synthesized through palladium-catalyzed coupling reactions or direct alkylation methods. Researchers are particularly interested in developing more environmentally friendly synthesis routes with reduced metal catalyst usage.

The thermal properties of 3,6-di-tert-butyl-9-methyl-9H-carbazole make it stand out among other carbazole derivatives. With a high glass transition temperature (Tg) and excellent thermal stability, this compound maintains its structural integrity at elevated temperatures, a critical requirement for organic electronic devices that undergo thermal processing.

In the context of sustainable energy solutions, there's growing interest in how 3,6-di-tert-butyl-9-methyl-9H-carbazole can contribute to next-generation solar cells. Its electron-donating properties and appropriate HOMO-LUMO levels make it suitable as a hole transport material or as a component in donor-acceptor systems for organic photovoltaics.

The "application of 3,6-di-tert-butyl-9-methyl-9H-carbazole in light-emitting devices" represents another hot research topic. When used as a host material in phosphorescent OLEDs, it demonstrates excellent energy transfer efficiency to various emitter dopants, leading to devices with high external quantum efficiency and long operational lifetimes.

From a commercial perspective, the "market demand for 3,6-di-tert-butyl-9-methyl-9H-carbazole" has been steadily increasing. Specialty chemical suppliers report growing inquiries from OLED manufacturers and research institutions working on advanced organic electronic materials. The compound's purity specifications typically range from 97% to 99.9%, depending on the intended application.

Recent advancements in "molecular engineering of carbazole derivatives" have further highlighted the importance of 3,6-di-tert-butyl-9-methyl-9H-carbazole as a model compound. Researchers are studying how modifications to its structure affect photoluminescence quantum yield, charge mobility, and device performance, providing valuable insights for the design of new functional organic materials.

The "environmental stability of 3,6-di-tert-butyl-9-methyl-9H-carbazole" under various conditions is another area of active investigation. Studies show that the compound exhibits excellent resistance to photo-oxidation and thermal degradation, making it particularly suitable for applications requiring long-term stability under operational conditions.

In academic circles, there's significant discussion about "structure-property relationships in 3,6-di-tert-butyl-9-methyl-9H-carbazole." The steric effects of the tert-butyl groups influence molecular packing in the solid state, while the methyl group affects the compound's electronic properties. Understanding these relationships is crucial for optimizing material performance in specific applications.

Looking forward, the "future prospects of 3,6-di-tert-butyl-9-methyl-9H-carbazole" appear bright. As the demand for flexible electronics and energy-efficient displays continues to grow, this compound is expected to play an increasingly important role in the development of next-generation organic electronic devices. Ongoing research aims to expand its applications beyond current uses and explore novel functionalities.